Cas no 843644-23-5 (6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one)

• Product Name: 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one
• CAS No: 843644-23-5
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• MDL: MFCD05663016
• CID: 68907
• PubChem ID: 4076431
• Update Time: 2025-06-11

6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one Chemical and Physical Properties

Names and Identifiers

• 6,8-Difluoro-2-tetralone
• 6,8-Difluoro-3,4-dihydro-2(1H)-naphthalenone
• 6,8-difluoro-3,4-dihydro-1H-naphthalen-2-one
• 6,8-Difluoro-3,4-Dihydronaphthalen-2(1H)-One
• 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one
• 2(1H)-Naphthalenone, 6,8-difluoro-3,4-dihydro-
• AMOT0847
• JDIYLARKCSUHBH-UHFFFAOYSA-N
• BCP10185
• SB17761
• CM14107
• Z1865
• ST24045000
• 644D235
• 6,8-difluoro-3,4-dihydronaphthalen-2(1 H)-one
• 2(1H)
• 6,8-Difluoro-3,4-dihydro-2(1H)-naphthalenone (ACI)
• CS-B0404
• AS-19937
• 843644-23-5
• SCHEMBL1796122
• P10316
• AKOS006294939
• AC-26911
• 6,8-difluorotetralin-2-one
• SY240597
• DTXSID90399076
• MFCD05663016

• MDL： MFCD05663016
• Inchi： 1S/C10H8F2O/c11-7-3-6-1-2-8(13)5-9(6)10(12)4-7/h3-4H,1-2,5H2
• InChI Key： JDIYLARKCSUHBH-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(=C(C=C(C=2)F)F)C1

Computed Properties

• Exact Mass: 182.05400
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.8

Experimental Properties

• Density: 1.29
• Melting Point: 96-98°C
• Boiling Point: 260.6°C at 760 mmHg
• Flash Point: 99.4°C
• Refractive Index: 1.523
• PSA: 17.07000
• LogP: 2.02260

6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one

Professional Introduction to Compound with CAS No. 843644-23-5 and Product Name: 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one

The compound with the CAS number 843644-23-5 and the product name 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The presence of fluorine atoms at the 6 and 8 positions in the naphthalene ring system introduces unique electronic and steric characteristics, which can modulate the biological activity of the molecule.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the pharmacokinetic profile of drug candidates. In particular, 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one has been investigated for its potential role as a scaffold in the development of novel therapeutic agents. Its structural features make it a promising candidate for further exploration in various disease models.

The synthesis of 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The process typically begins with the functionalization of a tetrahydronaphthalene core, followed by selective fluorination at the 6 and 8 positions. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to achieve high yields and purity. These synthetic methodologies are critical for producing compounds that meet the stringent requirements of pharmaceutical research.

One of the most compelling aspects of 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its efficacy in several in vitro and in vivo models. Researchers have explored its interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. The fluorinated structure appears to contribute to its ability to bind tightly to these targets while minimizing off-target effects.

The pharmacological profile of 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one is further enhanced by its favorable solubility properties. Unlike many traditional small molecules that suffer from poor water solubility, this compound exhibits good solubility in both aqueous and organic solvents. This characteristic is particularly advantageous for formulation development and enhances its suitability for therapeutic applications.

In addition to its pharmacological potential, 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one has attracted interest from academic and industrial researchers due to its structural versatility. Derivatives of this compound can be synthesized by modifying various functional groups within the molecule. Such modifications can fine-tune biological activity and optimize pharmacokinetic properties. The ability to generate a library of related compounds provides a powerful platform for structure-activity relationship (SAR) studies.

The role of computational chemistry in the study of 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and understand interaction mechanisms at the molecular level. These computational approaches complement experimental efforts by providing insights into how changes in molecular structure influence biological activity. Such integrative strategies are becoming increasingly important in modern drug discovery pipelines.

Future research directions for 6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-one include exploring its potential in clinical trials for specific therapeutic indications. Preliminary data suggest that this compound may have applications in treating conditions characterized by abnormal cell proliferation or metabolic dysfunction. As more information becomes available about its safety profile and efficacy，it is likely that additional clinical studies will be initiated.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology。Compounds like 6，8-difluoro-l，2，3，4-tetrahydronaphthalen-l-orne exemplify how innovative molecular design can lead to breakthroughs in medicine。By leveraging cutting-edge synthetic methods，computational tools，and biological assays，researchers continue to uncover new possibilities for therapeutic intervention。

In conclusion，the compound with CAS number 84364 42 35 and product name 6，8-difluoro-l，2，3，4-tetrahydronaphthalen-l-orne represents a significant contribution to the field of chemical biology。Its unique structural features，pharmacological potential，and synthetic accessibility make it a valuable tool for further research。As our understanding of biological systems continues to evolve，compounds like this one will play an increasingly important role in developing innovative treatments for human diseases。